Cas no 1510636-57-3 (1-(1-methylpiperidin-4-yl)cyclobutylmethanamine)

• Product Name: 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine
• CAS No: 1510636-57-3
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5817427
• PubChem ID: 82601507
• Update Time: 2025-11-07

1-(1-methylpiperidin-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine
• EN300-1767321
• 1510636-57-3
• [1-(1-methylpiperidin-4-yl)cyclobutyl]methanamine

• Inchi： 1S/C11H22N2/c1-13-7-3-10(4-8-13)11(9-12)5-2-6-11/h10H,2-9,12H2,1H3
• InChI Key： PLCWSDKBDWOTQC-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)C1(CN)CCC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine

1-(1-Methylpiperidin-4-yl)cyclobutylmethanamine: A Comprehensive Overview

The compound with CAS No. 1510636-57-3, known as 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of piperidine, a six-membered saturated ring with one nitrogen atom, which is a common structural motif in many bioactive molecules. The cyclobutane ring in the structure introduces strain, which can influence the compound's reactivity and pharmacokinetic properties. Recent studies have highlighted its role in drug design, particularly in the development of novel therapeutics targeting specific biological pathways.

1-(1-Methylpiperidin-4-yl)cyclobutylmethanamine exhibits a fascinating combination of steric and electronic properties that make it an attractive candidate for various chemical transformations. The methyl group attached to the piperidine ring adds bulk, which can modulate the compound's interactions with biological targets. Researchers have explored its potential as a building block in medicinal chemistry, where it can be used to construct more complex molecules with desired pharmacological profiles. For instance, recent advancements in asymmetric synthesis have enabled the construction of enantiomerically pure derivatives of this compound, which are crucial for studying stereochemical effects in drug action.

The synthesis of 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the cyclobutane ring is often achieved through cycloaddition reactions or other ring-closing strategies. Recent studies have optimized these methods to improve yield and selectivity, making the compound more accessible for large-scale production. The use of catalytic asymmetric hydrogenation has also been reported to facilitate the construction of chiral centers within this molecule, further enhancing its utility in drug discovery.

In terms of pharmacological activity, 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine has shown promise as a modulator of various biological targets. Preclinical studies suggest that it may act as an antagonist or agonist at specific G-protein coupled receptors (GPCRs), which are key players in numerous physiological processes. Additionally, its ability to penetrate cellular membranes makes it a potential candidate for treating conditions where intracellular targeting is required. Recent research has also explored its anti-inflammatory and antioxidant properties, highlighting its potential application in chronic disease management.

The structural uniqueness of 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine also lends itself to applications beyond traditional drug discovery. For example, it has been investigated as a component in advanced materials science, where its rigid framework can contribute to the development of novel polymers or nanomaterials. The compound's ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensing technologies.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine is crucial for sustainable chemical practices. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms, providing valuable insights for regulatory compliance and green chemistry initiatives.

In conclusion, 1-(1-methylpiperidin-4-yl)cyclobutylmethanamine (CAS No. 1510636-57-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of chemistry and medicine.